Cas no 2624140-72-1 (2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide)

• Product Name: 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide
• CAS No: 2624140-72-1
• MF: C₉H₁₈BrNO₂
• MW: 252.148722171783
• MDL: MFCD33550455
• CID: 5663567
• PubChem ID: 155978290
• Update Time: 2025-07-20

2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(piperidin-2-yl)propanoic acid hydrobromide
• 2624140-72-1
• EN300-27738715
• 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide

• MDL： MFCD33550455
• Inchi： 1S/C9H17NO2.BrH/c1-9(2,8(11)12)7-5-3-4-6-10-7;/h7,10H,3-6H2,1-2H3,(H,11,12);1H
• InChI Key： FQIAXKPMQSJYTL-UHFFFAOYSA-N
• SMILES： Br.OC(C(C)(C)C1CCCCN1)=O

Computed Properties

• Exact Mass: 251.05209g/mol
• Monoisotopic Mass: 251.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide

Comprehensive Analysis of 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide (CAS No. 2624140-72-1)

The compound 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide (CAS No. 2624140-72-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This hydrobromide salt derivative of 2-Methyl-2-(piperidin-2-yl)propanoic acid is particularly notable for its enhanced solubility and stability, making it a valuable candidate for drug development and biochemical studies.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are increasingly exploring 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide for its potential role in modulating biological pathways. Its piperidine ring and carboxylic acid group contribute to its ability to interact with various enzymes and receptors, which is a hot topic in drug discovery forums and academic discussions.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide in drug development?" Studies suggest that this compound may serve as a building block for central nervous system (CNS) therapeutics, given its structural similarity to other bioactive molecules. Additionally, its hydrobromide salt form improves bioavailability, a critical factor in pharmacokinetics.

The synthesis of 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide involves precise chemical steps to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, addressing another popular query: "How is the purity of CAS No. 2624140-72-1 verified?" These methods are essential for meeting regulatory standards in pharmaceutical manufacturing.

Another trending topic is the green chemistry approach to synthesizing piperidine derivatives. Researchers are investigating eco-friendly methods to produce 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide with minimal environmental impact. This aligns with the growing emphasis on sustainability in the chemical industry, a concern frequently raised in scientific communities and online forums.

In summary, 2-Methyl-2-(piperidin-2-yl)propanoic acid hydrobromide (CAS No. 2624140-72-1) stands out as a promising compound with diverse applications in pharmaceuticals and biochemistry. Its unique properties, coupled with ongoing research into its synthesis and functionality, make it a subject of enduring interest. For those seeking further details, keywords like "piperidine-based drug intermediates" and "hydrobromide salt solubility" can yield additional insights into this fascinating molecule.